molecular formula C12H8F2N2S B039719 N-(3,5-Difluorophenyl)-2-pyridinecarbothioamide CAS No. 119284-05-8

N-(3,5-Difluorophenyl)-2-pyridinecarbothioamide

Cat. No. B039719
CAS RN: 119284-05-8
M. Wt: 250.27 g/mol
InChI Key: AANZPLWMKOLXIU-UHFFFAOYSA-N
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Description

“N-(3,5-Difluorophenyl)-2-pyridinecarbothioamide” is a potent and specific inhibitor of gamma-secretase . This compound reduces antibody levels in-vivo in plasma and cerebrospinal fluid. It blocks the proteolytic processing of neurotrophin receptor alike death domain protein (NRADD) .


Molecular Structure Analysis

The molecular formula of “N-(3,5-Difluorophenyl)-2-pyridinecarbothioamide” is C12H8F2N2S . The average mass is 250.267 Da and the monoisotopic mass is 250.037628 Da .


Chemical Reactions Analysis

The specific chemical reactions involving “N-(3,5-Difluorophenyl)-2-pyridinecarbothioamide” are not clearly mentioned in the available resources .


Physical And Chemical Properties Analysis

The physical and chemical properties of “N-(3,5-Difluorophenyl)-2-pyridinecarbothioamide” are not clearly mentioned in the available resources .

Mechanism of Action

This compound is known to inhibit gamma-secretase, an enzyme involved in Alzheimer’s disease . It reduces antibody levels in-vivo in plasma and cerebrospinal fluid and blocks the proteolytic processing of neurotrophin receptor alike death domain protein (NRADD) .

Safety and Hazards

The safety data sheet for a similar compound, “3-Fluorophenylhydrazine hydrochloride”, indicates that it is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation and serious eye irritation. It may cause respiratory irritation .

Future Directions

The future directions for the research and development of “N-(3,5-Difluorophenyl)-2-pyridinecarbothioamide” are not clearly mentioned in the available resources .

properties

IUPAC Name

N-(3,5-difluorophenyl)pyridine-2-carbothioamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H8F2N2S/c13-8-5-9(14)7-10(6-8)16-12(17)11-3-1-2-4-15-11/h1-7H,(H,16,17)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AANZPLWMKOLXIU-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=NC(=C1)C(=S)NC2=CC(=CC(=C2)F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H8F2N2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80152379
Record name N-(3,5-difluorophenyl)-2-pyridinecarbothioamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80152379
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

250.27 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(3,5-Difluorophenyl)-2-pyridinecarbothioamide

CAS RN

119284-05-8
Record name N-(3,5-Difluorophenyl)-2-pyridinecarbothioamide
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0119284058
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name N-(3,5-difluorophenyl)-2-pyridinecarbothioamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80152379
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2-PYRIDINECARBOTHIOAMIDE, N-(3,5-DIFLUOROPHENYL)-
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/R3EEQ9R7RA
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Synthesis routes and methods I

Procedure details

N-(3,5-Difluorophenyl)-2-pyridinecarboxamide (7.00 g, 29.9 mmol) was treated with Lawesson's reagent (6.28 g, 15.5 mmol) in toluene (90 mL) at reflux temperature for 4 hours. The solvent was removed, and the residue was dissolved in dichloromethane, preadsorbed onto silica gel, and flash chromatographed (300 g of silica gel eluted with 10% ethyl acetate in petroleum ether). Recrystallization from a mixture of ethyl acetate and hexane afforded N-(3,5-difluorophenyl)-2-pyridinecarbothioamide (3.58 g, 48%) as a yellow solid, m.p. 140°-142° C. Overall yield 33%.
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7 g
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6.28 g
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90 mL
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Synthesis routes and methods II

Procedure details

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